Cas no 1806898-04-3 (4-Amino-3-(difluoromethyl)-5-methoxy-2-methylpyridine)

• Product Name: 4-Amino-3-(difluoromethyl)-5-methoxy-2-methylpyridine
• CAS No: 1806898-04-3
• MF: C₈H₁₀F₂N₂O
• MW: 188.174608707428
• CID: 4810896
• Update Time: 2025-10-31

4-Amino-3-(difluoromethyl)-5-methoxy-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-(difluoromethyl)-5-methoxy-2-methylpyridine

• Inchi： 1S/C8H10F2N2O/c1-4-6(8(9)10)7(11)5(13-2)3-12-4/h3,8H,1-2H3,(H2,11,12)
• InChI Key： KFOYXPVOOOPSJH-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=NC=C(C=1N)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 1.2
• Topological Polar Surface Area: 48.1

Additional information on 4-Amino-3-(difluoromethyl)-5-methoxy-2-methylpyridine

Introduction to 4-Amino-3-(difluoromethyl)-5-methoxy-2-methylpyridine (CAS No. 1806898-04-3)

4-Amino-3-(difluoromethyl)-5-methoxy-2-methylpyridine (CAS No. 1806898-04-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, including an amino group, a difluoromethyl substituent, and methoxy and methyl groups on the pyridine ring, exhibits promising potential in various biological and chemical applications. The presence of these functional groups not only influences its reactivity but also contributes to its suitability for use in the synthesis of novel therapeutic agents.

The molecular structure of 4-Amino-3-(difluoromethyl)-5-methoxy-2-methylpyridine (CAS No. 1806898-04-3) is meticulously designed to optimize its interaction with biological targets. The amino group (-NH₂) serves as a key pharmacophore, facilitating hydrogen bonding and enhancing binding affinity to protein receptors. Additionally, the difluoromethyl group (-CF₂-) introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its metabolic stability. The methoxy (-OCH₃) and methyl (-CH₃) groups further contribute to the compound's complexity, allowing for diverse chemical modifications and functionalizations.

In recent years, there has been a growing interest in exploring the pharmacological properties of pyridine derivatives due to their wide range of biological activities. 4-Amino-3-(difluoromethyl)-5-methoxy-2-methylpyridine (CAS No. 1806898-04-3) has been investigated for its potential role in developing drugs targeting various diseases, including cancer, inflammation, and neurological disorders. Preliminary studies have demonstrated that this compound exhibits inhibitory effects on certain enzymes and receptors involved in disease pathways, making it a valuable candidate for further development.

One of the most compelling aspects of 4-Amino-3-(difluoromethyl)-5-methoxy-2-methylpyridine (CAS No. 1806898-04-3) is its versatility in synthetic chemistry. The compound can serve as a building block for more complex molecules through various chemical reactions such as nucleophilic substitution, condensation, and coupling reactions. This flexibility allows chemists to tailor its structure to meet specific pharmacological requirements, enabling the design of highly potent and selective drug candidates.

The synthesis of 4-Amino-3-(difluoromethyl)-5-methoxy-2-methylpyridine (CAS No. 1806898-04-3) involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's synthetic utility but also showcase the advancements in modern organic chemistry techniques.

From a medicinal chemistry perspective, the structural features of 4-Amino-3-(difluoromethyl)-5-methoxy-2-methylpyridine (CAS No. 1806898-04-3) make it an attractive scaffold for drug discovery. The combination of electronic and steric effects provided by the substituents allows for fine-tuning of pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. Furthermore, computational modeling studies have been conducted to predict the binding modes of this compound with potential target proteins, providing insights into its mechanism of action.

The field of medicinal chemistry continues to evolve with the discovery of novel compounds like 4-Amino-3-(difluoromethyl)-5-methoxy-2-methylpyridine (CAS No. 1806898-04-3). Researchers are increasingly leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design to accelerate the discovery process. These approaches have enabled the identification of promising candidates for further preclinical and clinical development.

In conclusion,4-Amino-3-(difluoromethyl)-5-methoxy-2-methylpyridine (CAS No. 1806898-04-3) represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications. The ongoing research in this area holds great promise for the development of innovative treatments for various diseases. As our understanding of molecular interactions continues to grow,4-Amino-3-(difluoromethyl)-5-methoxy-2-methylpyridine (CAS No. 1806898-04-3) is poised to play a crucial role in shaping the future of drug discovery and development.